N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C16H14N2O5/c19-16(9-11-1-4-13(5-2-11)18(20)21)17-12-3-6-14-15(10-12)23-8-7-22-14/h1-6,10H,7-9H2,(H,17,19)
• InChI Key: WJJLAYYMAZOCOI-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H14N2O5
• Molecular Weight: 314.29 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide, also known as NBDA, is a chemical compound that has been widely studied for its potential applications in scientific research. NBDA is a type of benzodioxane compound that has been shown to have a range of interesting properties, including anti-inflammatory and anti-cancer effects. In

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide has been studied for its potential applications in a range of scientific research areas, including cancer research, inflammation research, and neurodegenerative disease research. In cancer research, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide has been shown to inhibit the growth of several different types of cancer cells, including breast cancer, lung cancer, and prostate cancer cells. In inflammation research, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide has been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. In neurodegenerative disease research, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide is not fully understood, but it is thought to involve several different pathways. One proposed mechanism of action is that N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide inhibits the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory cytokines. Another proposed mechanism of action is that N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide inhibits the activity of the transcription factor NF-κB, which is involved in the regulation of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. In addition, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide has been shown to have antioxidant properties and to inhibit the activity of several enzymes involved in cancer progression.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide in lab experiments is its wide range of potential applications, including cancer research, inflammation research, and neurodegenerative disease research. Another advantage is that N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide has been shown to have low toxicity and to be well-tolerated in animal studies. However, one limitation of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide in lab experiments is that it is a relatively new compound and its mechanism of action is not fully understood.

Future Directions

There are several future directions for research on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide. One area of research could focus on further elucidating the mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide, particularly with regard to its effects on cancer cells and inflammation. Another area of research could focus on developing new synthetic methods for N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide and related compounds. Finally, future research could explore the potential therapeutic applications of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide in humans, including its potential use as an anti-cancer or anti-inflammatory agent.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide involves a multi-step process that has been described in detail in several scientific publications. The starting material for the synthesis is 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-nitroaniline to form the intermediate product, which is subsequently reacted with N,N-dimethylformamide dimethyl acetal and acetic anhydride to form N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-nitrophenyl)acetamide.